Cas no 2004577-79-9 (2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-N-methylacetamide)

• Product Name: 2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-N-methylacetamide
• CAS No: 2004577-79-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6266224
• PubChem ID: 165469942
• Update Time: 2025-10-28

2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-N-methylacetamide
• 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-N-methylacetamide
• 2004577-79-9
• EN300-1076487

• Inchi： 1S/C10H14N2O2/c1-11-10(13)6-8-7-3-5-14-9(7)2-4-12-8/h3,5,8,12H,2,4,6H2,1H3,(H,11,13)
• InChI Key： UQXZXNXUZSJPGA-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2CC(NC)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-N-methylacetamide

Comprehensive Overview of 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-N-methylacetamide (CAS No. 2004577-79-9): Properties, Applications, and Research Insights

The compound 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-N-methylacetamide (CAS No. 2004577-79-9) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This heterocyclic molecule, characterized by a fused furopyridine core and an N-methylacetamide side chain, represents a promising scaffold for drug discovery. Researchers are particularly interested in its role as a modulator of biological pathways, with studies exploring its interactions with enzymes and receptors.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-N-methylacetamide aligns with this trend, as its molecular structure allows for selective binding to specific protein targets. Computational modeling and high-throughput screening have identified its potential in addressing conditions related to metabolic disorders and neurological diseases, making it a subject of intense investigation in medicinal chemistry.

The synthesis of CAS No. 2004577-79-9 involves multi-step organic reactions, including cyclization and amidation, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its structural integrity. Its physicochemical properties—including solubility, stability, and lipophilicity—are meticulously optimized to enhance bioavailability, a key consideration for drug development pipelines.

Beyond pharmaceuticals, this compound has sparked interest in agrochemical research, where its derivatives are evaluated for plant growth regulation and pest resistance. The furopyridine moiety’s versatility enables modifications that tailor its activity for specific applications, reflecting broader trends in sustainable chemistry. Environmental compatibility and biodegradability are also under scrutiny, aligning with global initiatives for greener chemical solutions.

Frequently asked questions about 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-N-methylacetamide include inquiries about its mechanism of action, synthetic routes, and commercial availability. Researchers often seek data on its structure-activity relationships (SAR) to guide derivative design. Meanwhile, patent filings and preclinical studies highlight its potential as a lead compound, though further in vivo validation is needed to confirm efficacy and safety profiles.

In summary, CAS No. 2004577-79-9 exemplifies the intersection of innovation and practicality in modern chemistry. Its exploration underscores the importance of heterocyclic compounds in addressing unmet medical and industrial needs, while ongoing research continues to unlock its full potential.